Cas no 496869-72-8 (3-Pyridinecarbonitrile,2-[[(1R)-3-amino-1-(5-isoxazolyl)propyl]thio]-6-methyl-, ethanedioate)
![3-Pyridinecarbonitrile,2-[[(1R)-3-amino-1-(5-isoxazolyl)propyl]thio]-6-methyl-, ethanedioate structure](https://www.kuujia.com/scimg/cas/496869-72-8x500.png)
496869-72-8 structure
Product name:3-Pyridinecarbonitrile,2-[[(1R)-3-amino-1-(5-isoxazolyl)propyl]thio]-6-methyl-, ethanedioate
CAS No:496869-72-8
MF:C15H16N4O5S
MW:364.376341819763
CID:1527848
3-Pyridinecarbonitrile,2-[[(1R)-3-amino-1-(5-isoxazolyl)propyl]thio]-6-methyl-, ethanedioate Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarbonitrile,2-[[(1R)-3-amino-1-(5-isoxazolyl)propyl]thio]-6-methyl-, ethanedioate
- 3-Pyridinecarbonitrile, 2-[[(1R)-3-amino-1-(5-isoxazolyl)propyl]thio]-6-methyl-, ethanedioate (1:)
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- Inchi: 1S/C13H14N4OS.C2H2O4/c1-9-2-3-10(8-15)13(17-9)19-12(4-6-14)11-5-7-16-18-11;3-1(4)2(5)6/h2-3,5,7,12H,4,6,14H2,1H3;(H,3,4)(H,5,6)/t12-;/m1./s1
- InChI Key: BTRIFYWWXWQQIA-UTONKHPSSA-N
- SMILES: C(=O)(O)C(=O)O.S(C1N=C(C)C=CC=1C#N)[C@@H](C1ON=CC=1)CCN
Computed Properties
- Exact Mass: 364.08428
Experimental Properties
- PSA: 163.33
3-Pyridinecarbonitrile,2-[[(1R)-3-amino-1-(5-isoxazolyl)propyl]thio]-6-methyl-, ethanedioate Related Literature
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Shuang Zhao,Chuanying Hu,Xiaoyan Chen,Jun Zhou,Yonghua Jiao,Kai Zhang,Yu Fu Soft Matter, 2012,8, 937-941
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Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
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Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
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